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Compound of Interest

Compound Name: 2-Cyano-3-nitrobenzoic acid

Cat. No.: B1395283 Get Quote

Introduction: A Proactive Approach to Safety and
Handling
Welcome to the technical support guide for 2-Cyano-3-nitrobenzoic acid (CAS No. 1260834-

31-8). This document is designed for researchers, chemists, and drug development

professionals who utilize this versatile, yet hazardous, chemical intermediate. Given its dual

functional groups—a reactive nitrile (cyano group) and an energetic nitro group on a benzoic

acid backbone—a thorough understanding of its properties and a meticulous approach to

handling are paramount for ensuring both experimental success and laboratory safety.

This guide moves beyond generic safety data sheets (SDS) to provide a practical, question-

and-answer-based resource that addresses specific issues you may encounter. Our goal is to

explain the causality behind each precaution, empowering you to make informed decisions and

mitigate risks effectively.

Part 1: Hazard Identification and Risk Assessment
This section addresses the fundamental safety profile of 2-Cyano-3-nitrobenzoic acid. The

information is synthesized from available safety data for the compound and its structural

analogs.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with 2-Cyano-3-nitrobenzoic acid?
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A1: Based on data from structurally similar nitrobenzoic acids and the general hazards of

aromatic nitro and cyano compounds, 2-Cyano-3-nitrobenzoic acid is classified as

hazardous. The primary routes of exposure are inhalation of its dust, skin contact, and eye

contact.

Skin Irritation: Causes skin irritation upon contact.[1] Prolonged exposure should be avoided.

Serious Eye Irritation: Poses a risk of serious eye irritation or damage.[2][3] Direct contact

with the eyes must be prevented.

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][4]

Harmful if Swallowed: Like many nitroaromatic compounds, it is presumed to be harmful if

ingested.[4][5]

The toxicological properties for this specific molecule have not been fully investigated, so it

should be handled with the assumption that it may have other, as-yet-unidentified chronic

effects.[2]

Q2: Does this compound pose any significant physical or chemical hazards?

A2: Yes. The molecule's structure suggests several potential physical hazards:

Combustibility: The compound is a combustible solid. In the event of a fire, it can produce

hazardous decomposition products, including carbon oxides (CO, CO2) and nitrogen oxides

(NOx).[2][6][7]

Dust Explosion: Like many fine organic powders, when dispersed in the air in sufficient

concentration, it can form an explosive mixture.[8] All steps should be taken to minimize dust

generation during handling.

Chemical Reactivity: The nitro group makes the compound a potential oxidizing agent, while

the nitrile group can undergo vigorous reactions. It is incompatible with strong bases, strong

oxidizing agents, and strong reducing agents.[1][5] Violent reactions are possible with certain

reagents.

Hazard Summary Table
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Hazard
Classification

Category
GHS Hazard
Statement

Source

Skin Irritation Category 2
H315: Causes skin

irritation
[1][3]

Eye Irritation Category 2A
H319: Causes serious

eye irritation
[2][8]

Specific target organ

toxicity (single

exposure)

Category 3
H335: May cause

respiratory irritation
[3][5]

Acute toxicity (oral) Category 4
H302: Harmful if

swallowed
[4][5]

Part 2: Safe Handling, Storage, and Experimental
Use
This section provides practical guidance on day-to-day laboratory operations involving 2-
Cyano-3-nitrobenzoic acid.

Frequently Asked Questions (FAQs)
Q3: What is the mandatory Personal Protective Equipment (PPE) for handling this solid?

A3: A multi-layered PPE approach is required to prevent exposure.

Hand Protection: Wear impervious chemical-resistant gloves (e.g., Nitrile rubber, 0.35 mm or

thicker).[3] Always inspect gloves before use and change them immediately if contamination

occurs.

Eye/Face Protection: Use chemical safety goggles that are tested and approved under

government standards like NIOSH (US) or EN 166 (EU).[6][7] A face shield should be worn

in addition to goggles when there is a significant risk of splashing or dust generation.[3]

Skin and Body Protection: A flame-retardant lab coat is mandatory. Ensure it is fully buttoned.

For larger quantities, consider protective overalls.[3]
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Respiratory Protection: All handling of the solid powder should be done in a certified

chemical fume hood to avoid inhalation of dust.[1][9] If a fume hood is not available or if

exposure limits might be exceeded, a NIOSH/MSHA-approved respirator with an appropriate

particulate filter is required.[7]

Workflow: Donning and Doffing PPE

Donning Sequence (Putting On)

Doffing Sequence (Taking Off)

1. Lab Coat 2. Respirator (if needed) 3. Goggles / Face Shield 4. Gloves

1. Gloves 2. Goggles / Face Shield 3. Lab Coat 4. Respirator

Click to download full resolution via product page

Caption: Correct PPE sequence minimizes cross-contamination during removal.

Q4: What are the best practices for weighing and transferring this compound?

A4: The primary goal is to prevent dust from becoming airborne.

Preparation: Before starting, ensure the chemical fume hood sash is at the appropriate

height. Decontaminate the work surface and the analytical balance.

Use a Weigh Boat: Never weigh the compound directly on the balance pan. Use a plastic

weigh boat or creased weighing paper.

Minimize Air Currents: Close the fume hood sash as much as is practical and close the doors

of the balance enclosure while weighing to prevent drafts from dispersing the powder.

Gentle Transfer: Use a spatula to gently transfer the solid. Avoid tapping or shaking the

container, which can generate dust.
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Immediate Cleanup: If any powder is spilled, clean it up immediately following the spill

procedures outlined in Q6.

Post-Transfer: After transferring the compound to your reaction vessel, re-seal the container

tightly. Decontaminate the spatula and weigh boat before removing them from the fume

hood.

Q5: How should 2-Cyano-3-nitrobenzoic acid be stored?

A5: Proper storage is crucial for maintaining chemical stability and safety.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Conditions to Avoid: Protect from moisture and direct sunlight.[4][7]

Incompatibilities: Store separately from strong oxidizing agents, strong bases, and reducing

agents.[1][5] Do not store near a heat source.

Security: Store in a locked cabinet or area with restricted access.

Part 3: Emergency Procedures and Waste Disposal
This section provides clear, actionable steps for responding to accidents and properly

disposing of waste.

Frequently Asked Questions (FAQs)
Q6: What is the correct procedure for cleaning up a small spill of solid 2-Cyano-3-nitrobenzoic
acid?

A6: For a small spill (<5 grams) inside a chemical fume hood:

Alert & Restrict: Alert personnel in the immediate area. Ensure access to the area is

restricted.

PPE: Ensure you are wearing the full, appropriate PPE as described in A3.
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Contain Dust: Do NOT use a dry brush or towel, as this will aerosolize the powder. Gently

cover the spill with a damp paper towel to prevent dust from becoming airborne.

Collect: Carefully scoop the material (including the paper towel) into a designated, labeled

hazardous waste container.[1]

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol or isopropanol), followed by soap and water. All cleaning materials must be disposed

of as hazardous waste.

Report: Report the incident to your laboratory supervisor or Environmental Health & Safety

(EHS) officer.

Workflow: Spill Response Decision Tree

Spill Occurs

Is the spill inside
a fume hood?

Is the spill minor
(<5g)?

Yes

EVACUATE AREA
Alert others

Call EHS/Emergency Response

No

Follow Small Spill Cleanup Protocol
(See Q6)

Yes No
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Caption: Decision guide for responding to a chemical spill.

Q7: What are the first-aid measures in case of accidental exposure?

A7: Immediate action is critical. Always show the Safety Data Sheet to the responding medical

personnel.

Inhalation: Immediately move the person to fresh air. If breathing is difficult or they feel

unwell, call a POISON CENTER or doctor.[1]

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin with

plenty of soap and water for at least 15 minutes.[1] If skin irritation occurs, seek medical

advice.

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do.

Continue rinsing. Call an ophthalmologist immediately.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Immediately make the

victim drink water (two glasses at most). Consult a physician.

Q8: How must I dispose of waste containing this chemical?

A8: All waste, including unused product, contaminated materials (gloves, paper towels), and

empty containers, must be treated as hazardous chemical waste.

Containerize: Collect all waste in a clearly labeled, sealed, and compatible container.

Labeling: The label must read "Hazardous Waste" and clearly identify the contents, including

"2-Cyano-3-nitrobenzoic acid."

Disposal: Arrange for pickup and disposal through your institution's certified Environmental

Health & Safety (EHS) department. Do not pour down the drain or mix with regular trash.[1]

Disposal must be in accordance with all local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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